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Compound of Interest

Compound Name: 5-(2-Nitrophenyl)-2-furaldehyde

Cat. No.: B1298063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct and comprehensive stability data for 5-(2-Nitrophenyl)-2-furaldehyde is

limited in publicly available literature. This guide provides a detailed overview based on

information from safety data sheets, general principles of chemical stability for nitroaromatic

and furan-containing compounds, and stability studies on structurally related molecules. For

mission-critical applications, it is imperative to conduct specific stability studies under the

intended use and storage conditions.

Introduction
5-(2-Nitrophenyl)-2-furaldehyde is a complex organic molecule incorporating a furan ring, an

aldehyde functional group, and a nitrophenyl substituent. This unique combination of moieties

makes it a valuable intermediate in medicinal chemistry and materials science. However, the

inherent reactivity of these functional groups also dictates its stability profile and necessitates

specific storage and handling protocols to ensure its integrity and prevent the formation of

impurities. This technical guide outlines the known stability characteristics, recommended

storage conditions, and general methodologies for assessing the stability of 5-(2-
Nitrophenyl)-2-furaldehyde.

Physicochemical Properties
Understanding the fundamental physicochemical properties of 5-(2-Nitrophenyl)-2-
furaldehyde is crucial for predicting its behavior under various conditions.
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Property Value Reference

Molecular Formula C₁₁H₇NO₄ [1]

Molecular Weight 217.18 g/mol [1]

Appearance
Solid (Specific color not

consistently reported)
[1]

Melting Point 94-97 °C [1]

Boiling Point 105-107 °C at 30 mmHg [1]

Solubility

Information not available.

Likely soluble in common

organic solvents.

Stability Profile and Potential Degradation Pathways
The stability of 5-(2-Nitrophenyl)-2-furaldehyde is influenced by several environmental

factors, including temperature, light, and pH. The primary degradation pathways are anticipated

to involve the aldehyde and nitro groups, as well as the furan ring.

Thermal Stability
While specific thermal decomposition data for 5-(2-Nitrophenyl)-2-furaldehyde is not

available, studies on the related compound, 5-nitro-2-furaldehyde semicarbazone, indicate that

thermal degradation of the nitrofuran structure can occur at elevated temperatures. It is

advisable to store the compound in a cool environment to minimize the rate of potential

degradation reactions.

Hydrolytic Stability
The presence of the furan ring and the aldehyde group suggests a susceptibility to hydrolysis,

particularly under non-neutral pH conditions.

Acidic Conditions: In acidic solutions, furan rings can be susceptible to opening. The

aldehyde group may also participate in acid-catalyzed reactions.
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Alkaline Conditions: Studies on the related 5-nitro-2-furaldehyde have shown that in alkaline

solutions, it can form a nitronic acid anion, which may undergo further irreversible ring-

opening reactions.[2]

Photostability
Nitroaromatic compounds are often susceptible to photodegradation. Exposure to light,

particularly UV radiation, can lead to the formation of degradation products. It is crucial to

protect 5-(2-Nitrophenyl)-2-furaldehyde from light.

Oxidative Stability
The aldehyde group is susceptible to oxidation, which could lead to the formation of the

corresponding carboxylic acid. The presence of the nitro group may also influence the oxidative

stability of the molecule.

Recommended Storage Conditions
Based on the inferred stability profile, the following storage conditions are recommended to

maintain the quality and integrity of 5-(2-Nitrophenyl)-2-furaldehyde:

Parameter Recommended Condition Rationale

Temperature
Cool (e.g., 2-8 °C). Avoid

freezing.

To minimize thermal

degradation.

Light
Protect from light. Store in an

amber vial or in the dark.
To prevent photodegradation.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).

To prevent oxidation and

degradation from air and

moisture.

Container Tightly sealed container.
To prevent exposure to air and

moisture.

pH (in solution) Maintain neutral pH.
To prevent acid or base-

catalyzed hydrolysis.
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Experimental Protocols for Stability Assessment
For a comprehensive understanding of the stability of 5-(2-Nitrophenyl)-2-furaldehyde, forced

degradation studies are recommended. These studies involve subjecting the compound to a

range of stress conditions to identify potential degradation products and establish degradation

pathways.[3]

General Protocol for Forced Degradation Studies
The following table outlines a general protocol for conducting forced degradation studies on 5-
(2-Nitrophenyl)-2-furaldehyde. The extent of degradation should be monitored by a suitable

stability-indicating analytical method, such as High-Performance Liquid Chromatography

(HPLC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1298063?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761119/
https://www.benchchem.com/product/b1298063?utm_src=pdf-body
https://www.benchchem.com/product/b1298063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stress Condition Experimental Protocol

Acid Hydrolysis

Dissolve the compound in a suitable solvent and

add 0.1 M HCl. Heat at 60-80 °C for a specified

period (e.g., 2, 4, 8, 12, 24 hours). Neutralize

the solution before analysis.

Base Hydrolysis

Dissolve the compound in a suitable solvent and

add 0.1 M NaOH. Keep at room temperature or

heat at a controlled temperature for a specified

period. Neutralize the solution before analysis.

Oxidative Degradation

Dissolve the compound in a suitable solvent and

add 3-30% hydrogen peroxide. Keep at room

temperature for a specified period.

Thermal Degradation

Expose the solid compound to dry heat at a

temperature below its melting point (e.g., 60-80

°C) for a specified period.

Photodegradation

Expose a solution of the compound and the

solid compound to UV and visible light with an

overall illumination of not less than 1.2 million

lux hours and an integrated near-ultraviolet

energy of not less than 200 watt-hours/square

meter.[4]

Analytical Method: A stability-indicating HPLC method should be developed and validated to

separate the parent compound from any degradation products. This typically involves using a

C18 column with a gradient elution of a buffered mobile phase and an organic modifier.

Detection is commonly performed using a UV detector at a wavelength where the parent

compound and potential degradants absorb.

Visualization of Stability Assessment Workflow
The following diagram illustrates a logical workflow for assessing the stability of 5-(2-
Nitrophenyl)-2-furaldehyde and determining appropriate storage conditions.
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Caption: Workflow for Stability Assessment of 5-(2-Nitrophenyl)-2-furaldehyde.

Signaling Pathways and Logical Relationships
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The following diagram illustrates the logical relationship between environmental factors and the

potential degradation of 5-(2-Nitrophenyl)-2-furaldehyde, leading to the recommended control

measures.
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Caption: Factors Influencing the Degradation of 5-(2-Nitrophenyl)-2-furaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Stability and Storage of 5-(2-Nitrophenyl)-2-
furaldehyde: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298063#stability-and-storage-conditions-for-5-2-
nitrophenyl-2-furaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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